2,3,4,5,6-Pentachlorotoluene

Specification

• CAS No.: 877-11-2
• Molecular Formula: C7H3Cl5
• Molecular Weight: 264.4 g/mol
• IUPAC Name: 1,2,3,4,5-pentachloro-6-methylbenzene
• Standard InChI: InChI=1S/C7H3Cl5/c1-2-3(8)5(10)7(12)6(11)4(2)9/h1H3
• Standard InChI Key: AVSIMRGRHWKCAY-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl

Introduction

Chemical Structure and Properties

2,3,4,5,6-Pentachlorotoluene (PCT) is an organic compound with the chemical formula C7H3Cl5. It features a toluene backbone with five chlorine atoms substituted at positions 2, 3, 4, 5, and 6 on the benzene ring, leaving only the methyl group and one carbon position without chlorine substitution. The compound is identified by CAS Registry Number 877-11-2.

The high degree of chlorination in PCT contributes to its chemical stability and resistance to degradation, properties that contribute to its environmental persistence. As with many highly chlorinated aromatic compounds, PCT exhibits low water solubility but can dissolve in various organic solvents.

Environmental Presence and Concerns

2,3,4,5,6-Pentachlorotoluene has been detected as an environmental contaminant in the Great Lakes ecosystem, raising concerns about its potential impact on aquatic life and potential for bioaccumulation through the food chain. The compound's presence in such a significant freshwater system highlights the need for comprehensive assessment of its environmental fate and potential ecological impact.

The environmental persistence of PCT can be attributed to its chemical structure, particularly the high degree of chlorination which makes it resistant to natural degradation processes. This resistance to breakdown allows the compound to remain in environmental media for extended periods, potentially increasing exposure risk for various organisms.

Detection Methods

Analytical methods for detecting PCT in environmental samples typically involve extraction procedures followed by gas chromatography-mass spectrometry (GC-MS) analysis. These sensitive analytical techniques allow researchers to monitor environmental levels and assess potential exposure pathways for wildlife and humans.

Toxicological Profile

Toxicological studies of 2,3,4,5,6-Pentachlorotoluene have provided valuable insights into the potential health effects of this compound. Both subacute and subchronic toxicity studies have been conducted to evaluate its impact on mammalian physiology.

Subacute Toxicity Study

In a 28-day subacute toxicity study, groups of 10 male and 10 female rats were exposed to PCT through diet at concentrations of 0, 0.5, 5.0, 50, or 500 ppm. The study revealed several physiological effects, with notable hematological changes observed particularly in female rats. Decreased hemoglobin was observed in female rats fed 5.0 ppm PCT and higher levels.

Additionally, hematocrit values and erythrocyte numbers of females fed 5.0 or 500 ppm PCT diets were significantly lower than the control group. These findings suggest that PCT may affect red blood cell parameters, potentially impacting oxygen transport capacity in exposed organisms.

Histopathological Findings

Both the subacute and subchronic studies revealed mild dose-dependent histopathological changes in several target organs, including the thyroid, liver, and kidney of rats fed PCT diets. These pathological alterations suggest that PCT may affect multiple organ systems, with the potential for cumulative effects with prolonged exposure.

An interesting observation from these studies was that male rats appeared more susceptible than females to the effects of PCT treatment. This gender-based difference in susceptibility highlights the importance of considering demographic variations in toxicological risk assessment.

Health Effects and Risk Assessment

Based on the toxicological studies, several health effects have been identified for 2,3,4,5,6-Pentachlorotoluene exposure. These findings contribute to understanding the potential risks associated with environmental or occupational exposure to this compound.

Hematological Effects

The most notable effects of PCT exposure were on hematological parameters, particularly in female rats. Decreased hemoglobin, reduced hematocrit, and lower erythrocyte counts were observed at exposure levels of 5.0 ppm and above. These effects suggest that PCT may interfere with red blood cell production or survival, potentially leading to compromised oxygen transport capacity.

Comparative Toxicity

Comparison with Pentabromotoluene

The same research that evaluated PCT also examined Pentabromotoluene (PBT), another halogenated toluene derivative. While both compounds showed similar types of effects, PBT exhibited toxicity at lower exposure levels, with a NOAEL of 5.0 ppm (0.35 mg/kg body weight per day) compared to 50 ppm for PCT. This suggests that brominated toluenes may pose greater toxicological concern than their chlorinated counterparts at equivalent exposure levels.

Sex-Dependent Sensitivity

The observation that male rats were generally more susceptible to the effects of PCT than females highlights the importance of considering sex-based differences in toxicological risk assessment. These differences may reflect variations in metabolism, hormonal influences, or other physiological factors that affect response to chemical exposure.

Regulatory Status and Research Needs

The toxicological data available for 2,3,4,5,6-Pentachlorotoluene provides a foundation for regulatory consideration of this compound. The established NOAEL of 3.5 mg/kg body weight per day can inform the development of exposure limits and safety guidelines.

Research Gaps and Future Directions

Despite the valuable toxicological data available for PCT, several research gaps remain. These include the need for:

• More detailed studies on environmental fate and transport

• Assessment of bioaccumulation potential in aquatic and terrestrial food webs

• Investigation of potential human exposure pathways and health risks

• Elucidation of specific mechanisms underlying observed toxic effects

• Development of effective remediation strategies for contaminated sites

Addressing these research needs would provide a more comprehensive understanding of the environmental and health implications of PCT contamination.